1-(4-Butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C23H19N3O4S
• Molecular Weight: 433.5 g/mol
• IUPAC Name: 1-(4-butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H19N3O4S/c1-2-3-12-29-15-10-8-14(9-11-15)19-18-20(27)16-6-4-5-7-17(16)30-21(18)22(28)26(19)23-25-24-13-31-23/h4-11,13,19H,2-3,12H2,1H3
• InChI Key: ZMLUBELUVCAQFK-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2C3=C(C(=O)N2C4=NN=CS4)OC5=CC=CC=C5C3=O

Description

1-(4-Butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a heterocyclic compound featuring a fused chromenopyrrole-dione core substituted with a 4-butoxyphenyl group at position 1 and a 1,3,4-thiadiazol-2-yl moiety at position 2. Its synthesis likely follows multicomponent protocols described in the literature for analogous dihydrochromeno[2,3-c]pyrrole-3,9-diones . The 4-butoxyphenyl substituent may enhance lipophilicity and bioavailability compared to simpler aryl groups, while the thiadiazole ring could contribute to biological activity, as seen in structurally related antiviral agents like AV-C .

Biological Activity

1-(4-Butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological properties, and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{21}N_3O_4S$ with a molecular weight of 447.5 g/mol. The structural features include a butoxyphenyl group and a thiadiazole moiety, which are known to contribute to various biological activities.

Property	Value
Molecular Formula	C24H21N3O4S
Molecular Weight	447.5 g/mol
IUPAC Name	1-(4-butoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
InChI Key	OQKMTSIGROGNRX-UHFFFAOYSA-N

Synthesis

The synthesis of this compound typically involves multi-step organic reactions starting from intermediate compounds such as 4-butoxyphenyl derivatives and thiadiazole derivatives. The coupling reactions under controlled conditions yield the final product. Optimization of these synthetic routes is crucial for achieving high yields and purity .

Anticancer Activity

Recent studies have highlighted the cytotoxic effects of compounds containing thiadiazole moieties. For instance, derivatives similar to 1-(4-Butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione have shown significant activity against various cancer cell lines. In particular, compounds with thiadiazole structures have demonstrated promising results in inhibiting the growth of HeLa cells with IC₅₀ values ranging from 29 μM to higher concentrations depending on structural modifications .

The mechanism through which this compound exerts its biological effects likely involves interaction with specific molecular targets associated with cancer cell proliferation and survival pathways. The presence of the thiadiazole nucleus is particularly noted for its role in enhancing the lipophilicity and biological interactions of the compound .

Case Studies

Several case studies have investigated the pharmacological potential of related compounds:

• Cytotoxicity in Cancer Cell Lines : A study evaluated various thiadiazole derivatives for their cytotoxic activity against MCF-7 and HeLa cell lines using MTT assays. Results indicated that certain derivatives exhibited enhanced cytotoxicity compared to others .
• Phosphodiesterase Inhibition : Another study explored the inhibition of phosphodiesterase enzymes by related chromeno-pyrrole compounds. The best-performing derivative showed an IC₅₀ of 17 nM against PDE5, suggesting potential applications in treating erectile dysfunction and pulmonary hypertension .

Comparison with Similar Compounds

The unique combination of functional groups in 1-(4-Butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione sets it apart from other heterocyclic compounds. For instance:

Compound Name	IC₅₀ (μM)	Biological Activity
1-(4-Methoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)	25	Anticancer
1-(4-Ethoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)	30	Anticancer
1-(4-Butoxyphenyl)-2-(5-methyl-1,3,4-thiadiazol-2-yl)	29	Anticancer

Scientific Research Applications

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of compounds related to 1-(4-butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. The presence of the thiadiazole moiety is crucial for enhancing antibacterial activity.

Case Study:
A derivative of this compound exhibited significant inhibitory effects against various bacterial strains. The minimum inhibitory concentration (MIC) values ranged from 4 to 20 μmol/L against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis, indicating strong antimicrobial potential compared to standard antibiotics like cefotaxime .

Anticancer Activity

The anticancer properties of this compound are also noteworthy. Research has shown that derivatives containing similar structural features can induce cytotoxic effects on cancer cell lines.

Case Study:
In a study focused on related compounds, several derivatives demonstrated IC50 values (a measure of potency) in the range of 0.66 to 10.20 μmol/L against various tumor cell lines. These findings suggest that the incorporation of the chromeno-pyrrole structure may enhance the cytotoxicity against cancer cells .

Antioxidant Activity

The antioxidant capacity of this compound has been evaluated through various assays. Compounds with similar structures have shown the ability to inhibit lipid peroxidation effectively.

Case Study:
In one study, certain derivatives were tested and showed inhibition percentages exceeding that of Trolox (a standard antioxidant), with some compounds achieving over 90% inhibition in lipid peroxidation assays . This suggests potential applications in preventing oxidative stress-related diseases.

Summary Table of Biological Activities

Activity	Tested Compound	Effectiveness	Reference
Antimicrobial	1-(4-butoxyphenyl)-2-(1,3,4-thiadiazol-2-yl)	MIC: 4–20 μmol/L
Anticancer	Derivatives with similar structures	IC50: 0.66–10.20 μmol/L
Antioxidant	Related compounds	Inhibition >90%

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s structural analogs differ primarily in substituents at positions 1 (aryl/alkyl groups) and 2 (heterocyclic/alkyl moieties). Key examples include:

Compound Name	Position 1 Substituent	Position 2 Substituent	Key Properties	Reference
AV-C (1-(2-fluorophenyl)-2-(5-isopropyl-1,3,4-thiadiazol-2-yl)-derivative)	2-Fluorophenyl	5-Isopropyl-1,3,4-thiadiazol-2-yl	Potent TRIF pathway agonist; antiviral activity against Zika, Chikungunya, and dengue viruses
2-Benzyl-1-phenyl-derivative	Phenyl	Benzyl	Synthesized via one-pot method (24% yield); used as a precursor for pyrazol-6(1H)-ones
1-Aryl-2-[2-(dimethylamino)ethyl]-derivatives	Aryl	2-(Dimethylamino)ethyl	Improved solubility due to tertiary amine; potential CNS activity inferred from structural analogs
2-Methyl-1-phenyl-derivative	Phenyl	Methyl	Intermediate for hydrazine-mediated ring-opening to pyrazolones

Key Observations :

• Electron-withdrawing groups (e.g., 2-fluorophenyl in AV-C) enhance antiviral activity by stabilizing charge interactions in biological targets .
• Alkoxy groups (e.g., 4-butoxyphenyl in the target compound) may improve membrane permeability and metabolic stability compared to non-polar alkyl substituents .
• Thiadiazole derivatives (e.g., AV-C and the target compound) exhibit superior bioactivity over simpler alkyl/aryl substituents, likely due to hydrogen bonding and π-stacking interactions .

Challenges :

• Thiadiazole-containing amines (as in the target compound and AV-C) may require longer reaction times due to steric hindrance .
• 4-Butoxyphenyl’s bulkiness could reduce yield compared to smaller substituents (e.g., methyl or fluoro groups) .